Cas no 28585-51-5 (2-Thiothymidine)

2-Thiothymidine structure
2-Thiothymidine structure
Product Name:2-Thiothymidine
CAS No:28585-51-5
MF:C10H14N2O4S
MW:258.294161319733
CID:279330
PubChem ID:3005944
Update Time:2025-09-26

2-Thiothymidine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiothymidine
    • 2-Thio-desoxythymidin
    • 2-Thiothymidin
    • Thymidine,2-thio
    • 1-[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-sulfanylidenepyrimidin-4-one
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-2-thioxo-pyrimidin-4-one
    • AKOS027327915
    • A855720
    • 2'-deoxy-2-thiothymidine
    • DTXSID50182784
    • F12195
    • 1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • 1-[(2R, 4S, 5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-sulfanylidenepyrimidin-4-one
    • thiothymidine
    • SCHEMBL114559
    • thio-thymidine
    • 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 28585-51-5
    • PISWNSOQFZRVJK-XLPZGREQSA-N
    • Thymidine, 2-thio-
    • DB-067945
    • 1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-5-METHYL-2-SULFANYLIDENE-3H-PYRIMIDIN-4-ONE
    • DTXCID90105275
    • Inchi: 1S/C10H14N2O4S/c1-5-3-12(10(17)11-9(5)15)8-2-6(14)7(4-13)16-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,17)/t6-,7+,8+/m0/s1
    • InChI Key: PISWNSOQFZRVJK-XLPZGREQSA-N
    • SMILES: S=C1NC(C(C)=CN1[C@H]1C[C@@H]([C@@H](CO)O1)O)=O

Computed Properties

  • Exact Mass: 258.06700
  • Monoisotopic Mass: 258.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.6
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Density: 1.52
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.672
  • PSA: 119.57000
  • LogP: -0.14500

2-Thiothymidine Pricemore >>

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